Cas no 61939-60-4 (5-methyl-3-(4-methylpiperazin-1-yl)-8-nitro-5H-pyridazino[3,4-b][1,4]benzoxazine)

5-methyl-3-(4-methylpiperazin-1-yl)-8-nitro-5H-pyridazino[3,4-b][1,4]benzoxazine structure
61939-60-4 structure
Product Name:5-methyl-3-(4-methylpiperazin-1-yl)-8-nitro-5H-pyridazino[3,4-b][1,4]benzoxazine
CAS No:61939-60-4
MF:C16H18N6O3
MW:342.352522373199
CID:1632811
PubChem ID:6410484
Update Time:2025-04-21

5-methyl-3-(4-methylpiperazin-1-yl)-8-nitro-5H-pyridazino[3,4-b][1,4]benzoxazine Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-3-(4-methylpiperazin-1-yl)-8-nitro-5H-pyridazino[3,4-b][1,4]benzoxazine
    • 5-Methyl-3-(4-methyl-1-piperazinyl)-8-nitro-5H-pyridazino[3,4-b][1,4]benzoxazine
    • 5-methyl-3-(4-methylpiperazin-1-yl)-8-nitropyridazino[3,4-b][1,4]benzoxazine
    • 2-(4-Methyl-1-piperazinyl)-7-nitro-10-methyl-3,4-diazaphenoxazine
    • 5H-Pyridazino(3,4-b)(1,4)benzoxazine, 5-methyl-3-(4-methyl-1-piperazinyl)-8-nitro-
    • 61939-60-4
    • DTXSID10210971
    • 5-Methyl-3-(4-methyl-1-piperazinyl)-8-nitro-5H-pyridazino(3,4-b)(1,4)benzoxazine
    • DB-306789
    • Inchi: 1S/C16H18N6O3/c1-19-5-7-21(8-6-19)15-10-13-16(18-17-15)25-14-9-11(22(23)24)3-4-12(14)20(13)2/h3-4,9-10H,5-8H2,1-2H3
    • InChI Key: LIHBWRNUCDBENQ-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2N(C)C2C1=NN=C(C=2)N1CCN(C)CC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 342.14424
  • Monoisotopic Mass: 342.14403846g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 495
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 90.6Ų

Experimental Properties

  • PSA: 87.87
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